1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole
Overview
Description
1-Benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole (BBT) is a heterocyclic compound with a five-membered ring containing nitrogen, carbon and bromine atoms. It is a relatively new compound, first synthesized in 2014 and since then has been widely studied due to its potential applications in various fields. BBT has been found to have a wide range of biological and biochemical activities and has been studied for its potential applications in drug design, medicinal chemistry, and chemical synthesis.
Scientific Research Applications
1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole has been studied for its potential applications in a variety of scientific research fields. It has been found to possess antifungal, antibacterial, and antimalarial activities, and has been studied for its potential use as a drug candidate for the treatment of these diseases. Additionally, 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole has been studied for its potential use as a pesticide and herbicide, and for its potential applications in the synthesis of other compounds.
Mechanism of Action
The exact mechanism of action of 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole is not yet fully understood. However, it is believed that it acts by disrupting the normal metabolic pathways of the target organisms, leading to the death of the organism. Additionally, 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole has been found to interact with certain enzymes, leading to the inhibition of their activity.
Biochemical and Physiological Effects
1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole has been found to have a wide range of biochemical and physiological effects. It has been found to be toxic to a variety of organisms, including bacteria, fungi, and parasites. Additionally, 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole has been found to interact with various enzymes, leading to the inhibition of their activity. It has also been found to have antioxidant and anti-inflammatory properties, and has been studied for its potential use as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high yield, making it ideal for use in research. Additionally, it is relatively non-toxic and has a wide range of biological activities, making it useful for a variety of applications. However, 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole does have some limitations for use in laboratory experiments. It has a relatively short shelf life, and must be stored in a cool, dry place. Additionally, it is not soluble in water, making it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the study of 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole. It could be studied further for its potential applications in the treatment of various diseases, such as cancer, malaria, and bacterial infections. Additionally, it could be studied further for its potential use as a pesticide or herbicide. Additionally, it could be studied further for its potential use in the synthesis of other compounds. Finally, it could be studied further for its potential to interact with various enzymes, leading to the inhibition of their activity.
Synthesis Methods
1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole can be synthesized using a variety of methods, including the reaction of 1-bromo-5-methyl-1H-1,2,3,4-tetrazole (BMT) with benzyl bromide in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction proceeds via a nucleophilic substitution reaction, with the bromine atom of the benzyl bromide displacing the methyl group of BMT, forming the desired product. The reaction is typically carried out at room temperature and the yield of 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole is typically high.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole involves the reaction of benzylamine with sodium nitrite and hydrochloric acid to form benzyl diazonium chloride, which is then reacted with sodium azide to form 1-benzyl-5-azidomethyl-1H-1,2,3,4-tetrazole. This intermediate is then reacted with bromine to form the final product.", "Starting Materials": [ "Benzylamine", "Sodium nitrite", "Hydrochloric acid", "Sodium azide", "Bromine" ], "Reaction": [ "Step 1: Benzylamine is reacted with sodium nitrite and hydrochloric acid to form benzyl diazonium chloride.", "Step 2: Benzyl diazonium chloride is reacted with sodium azide to form 1-benzyl-5-azidomethyl-1H-1,2,3,4-tetrazole.", "Step 3: 1-benzyl-5-azidomethyl-1H-1,2,3,4-tetrazole is reacted with bromine to form 1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole." ] } | |
CAS RN |
1201685-29-1 |
Product Name |
1-benzyl-5-(bromomethyl)-1H-1,2,3,4-tetrazole |
Molecular Formula |
C9H9BrN4 |
Molecular Weight |
253.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
